Cas no 1806899-78-4 (4-Amino-3-(difluoromethyl)-5-methyl-2-nitropyridine)

• Product Name: 4-Amino-3-(difluoromethyl)-5-methyl-2-nitropyridine
• CAS No: 1806899-78-4
• MF: C₇H₇F₂N₃O₂
• MW: 203.146188020706
• CID: 4810553
• Update Time: 2025-06-30

4-Amino-3-(difluoromethyl)-5-methyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(difluoromethyl)-5-methyl-2-nitropyridine

• Inchi： 1S/C7H7F2N3O2/c1-3-2-11-7(12(13)14)4(5(3)10)6(8)9/h2,6H,1H3,(H2,10,11)
• InChI Key： PVZLLKMFRDSKQY-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC=C(C)C=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 1.3
• Topological Polar Surface Area: 84.7

Additional information on 4-Amino-3-(difluoromethyl)-5-methyl-2-nitropyridine

Introduction to 4-Amino-3-(difluoromethyl)-5-methyl-2-nitropyridine (CAS No. 1806899-78-4)

4-Amino-3-(difluoromethyl)-5-methyl-2-nitropyridine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and electronic properties. This nitropyridine derivative has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The molecular structure, featuring a nitro group, an amino group, and a difluoromethyl substituent, contributes to its reactivity and utility in synthetic pathways. With a CAS number of 1806899-78-4, this compound is recognized for its role in developing novel therapeutic agents that target various biological pathways.

The difluoromethyl group in the molecule enhances its metabolic stability and binding affinity, making it a valuable intermediate in the synthesis of biologically active molecules. Recent advancements in medicinal chemistry have highlighted the importance of such fluorinated heterocycles in improving drug efficacy and pharmacokinetic profiles. The 5-methyl substituent further modulates the electronic properties of the pyridine ring, influencing its interactions with biological targets. This compound’s versatility has been explored in the development of small-molecule inhibitors for enzymes and receptors involved in inflammatory and infectious diseases.

Current research focuses on leveraging the structural features of 4-Amino-3-(difluoromethyl)-5-methyl-2-nitropyridine to design next-generation pharmaceuticals. Studies have demonstrated its utility as a scaffold for kinase inhibitors, where the nitro and amino groups facilitate hydrogen bonding interactions with protein targets. Additionally, the presence of fluorine atoms enhances lipophilicity, which is crucial for membrane permeability and oral bioavailability. In vitro assays have shown promising results in inhibiting pathways associated with cancer and autoimmune disorders, underscoring its therapeutic potential.

The synthesis of 4-Amino-3-(difluoromethyl)-5-methyl-2-nitropyridine involves multi-step organic transformations, including nitration, reduction, and fluorination reactions. These synthetic strategies highlight the compound’s role as a key building block in pharmaceutical manufacturing. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce functional groups with high precision. The integration of computational chemistry tools has further optimized synthetic routes, reducing costs and improving yields. Such methodologies align with global trends toward sustainable and efficient drug production.

Recent publications have explored the pharmacological properties of derivatives related to 4-Amino-3-(difluoromethyl)-5-methyl-2-nitropyridine. For instance, modifications at the nitro or amino positions have yielded compounds with enhanced binding affinity to specific protein targets. Structural biology techniques, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, have been instrumental in elucidating molecular interactions. These insights have guided the development of more potent and selective drug candidates.

The compound’s potential extends beyond oncology; it has been investigated for its antimicrobial properties against resistant strains of bacteria. The difluoromethyl group’s ability to disrupt bacterial cell wall synthesis has been particularly noteworthy. Collaborative efforts between academia and industry have accelerated the translation of laboratory findings into clinical trials. Preclinical studies are underway to evaluate safety profiles and dosimetry, paving the way for future human trials.

In conclusion,4-Amino-3-(difluoromethyl)-5-methyl-2-nitropyridine (CAS No. 1806899-78-4) represents a promising candidate in pharmaceutical research due to its structural versatility and functional attributes. Ongoing studies continue to uncover new applications for this nitropyridine derivative, reinforcing its significance in modern drug discovery. As synthetic methodologies evolve and computational tools become more sophisticated, compounds like this are expected to play an increasingly pivotal role in addressing unmet medical needs.